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Compound of Interest

Compound Name: YM511

Cat. No.: B1684272

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide for the use of YM511, a potent and
selective non-steroidal aromatase inhibitor, in in-vitro cell culture experiments. This document
includes detailed protocols for key assays, recommended dosage ranges, and a summary of its
mechanism of action.

Introduction to YM511

YM511 is a third-generation non-steroidal aromatase inhibitor that potently and selectively
blocks the activity of aromatase (cytochrome P450 19A1). Aromatase is the key enzyme
responsible for the final step of estrogen biosynthesis, converting androgens (such as
testosterone and androstenedione) into estrogens (estradiol and estrone, respectively). By
inhibiting this enzyme, YM511 effectively reduces the levels of circulating and locally produced
estrogens. This makes it a valuable tool for studying the role of estrogen in various
physiological and pathological processes, particularly in the context of estrogen-receptor-
positive (ER+) cancers, such as breast and endometrial cancer.

Mechanism of Action: Aromatase Inhibition

YM511 acts as a competitive inhibitor of the aromatase enzyme. It binds to the active site of
the enzyme, preventing the binding of its natural androgen substrates. This blockade of the
androgen-binding site inhibits the conversion of androgens to estrogens, leading to a significant
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reduction in estrogen levels. In ER+ cancer cells, this estrogen deprivation can lead to the
inhibition of cell proliferation and the induction of apoptosis.
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Simplified Signaling Pathway of YM511 Action
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General Experimental Workflow for In-Vitro Testing of YM511
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 To cite this document: BenchChem. [YM511: Application Notes and Protocols for In-Vitro Cell
Culture Experiments]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1684272#ym511-dosage-for-in-vitro-cell-culture-
experiments]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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